Cas no 1788770-85-3 (5-chloro-N-[(furan-2-yl)methyl]-N-(oxan-4-yl)thiophene-2-carboxamide)

• Product Name: 5-chloro-N-[(furan-2-yl)methyl]-N-(oxan-4-yl)thiophene-2-carboxamide
• CAS No: 1788770-85-3
• MF: C₁₅H₁₆ClNO₃S
• MW: 325.810441970825
• CID: 5368765
• PubChem ID: 76147219
• Update Time: 2025-05-25

5-chloro-N-[(furan-2-yl)methyl]-N-(oxan-4-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-N-(2-furanylmethyl)-N-(tetrahydro-2H-pyran-4-yl)-2-thiophenecarboxamide
• 5-chloro-N-(furan-2-ylmethyl)-N-(oxan-4-yl)thiophene-2-carboxamide
• 5-chloro-N-(furan-2-ylmethyl)-N-(tetrahydro-2H-pyran-4-yl)thiophene-2-carboxamide
• F6390-2752
• AKOS024553128
• 1788770-85-3
• 5-chloro-N-[(furan-2-yl)methyl]-N-(oxan-4-yl)thiophene-2-carboxamide

• Inchi： 1S/C15H16ClNO3S/c16-14-4-3-13(21-14)15(18)17(10-12-2-1-7-20-12)11-5-8-19-9-6-11/h1-4,7,11H,5-6,8-10H2
• InChI Key： VWWMMPLAQHNRGN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(N(CC2=CC=CO2)C2CCOCC2)=O)S1

Computed Properties

• Exact Mass: 325.0539422g/mol
• Monoisotopic Mass: 325.0539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 70.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 5-chloro-N-[(furan-2-yl)methyl]-N-(oxan-4-yl)thiophene-2-carboxamide

5-Chloro-N-[(Furan-2-Yl)Methyl]-N-(Oxan-4-Yl)Thiophene-2-Carboxamide (CAS No. 1788770-85-3)

The compound 5-chloro-N-[(furan-2-yl)methyl]-N-(oxan-4-yl)thiophene-2-carboxamide (CAS No. 1788770-85-3) is a structurally complex organic molecule with significant potential in various fields of research and application. This compound belongs to the class of thiophene derivatives, which are known for their unique electronic properties and versatile reactivity. The presence of a chloro group at the 5-position of the thiophene ring, along with the amide functionality, makes this compound particularly interesting for its potential in drug discovery, materials science, and agrochemicals.

Recent studies have highlighted the importance of thiophene-based compounds in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The furan moiety in this compound adds further complexity to its structure, potentially enhancing its bioavailability and pharmacokinetic properties. The oxan group, a cyclic ether, contributes to the molecule's stability and solubility, making it a promising candidate for various applications.

The synthesis of 5-chloro-N-[(furan-2-yl)methyl]-N-(oxan-4-y1)thiophene-2-carboxamide involves a series of carefully designed organic reactions. Researchers have employed methodologies such as nucleophilic substitution, amide bond formation, and cyclization to achieve the desired product. These methods not only ensure high purity but also allow for fine-tuning of the molecule's properties through functional group modifications.

In terms of pharmacological activity, this compound has shown potential as an inhibitor of certain enzymes involved in inflammatory pathways. Preclinical studies suggest that it may exhibit anti-inflammatory and antioxidant effects, making it a candidate for therapeutic interventions in conditions such as arthritis and neurodegenerative diseases. Furthermore, its ability to modulate cellular signaling pathways has been explored in recent research, indicating its role in cancer biology.

The application of 5-chloro-N-[(furan-2-yl)methyl]-N-(oxan-4-yl)thiophene-2-carboxamide extends beyond medicine. Its electronic properties make it a valuable component in the development of advanced materials such as organic semiconductors and conductive polymers. Recent advancements in materials science have demonstrated its potential in enhancing the performance of organic electronics, particularly in flexible displays and photovoltaic devices.

In the agricultural sector, this compound has been investigated for its pesticidal properties. Its ability to inhibit key enzymes in pests and pathogens suggests its potential as an eco-friendly alternative to conventional pesticides. Ongoing research is focused on optimizing its bioavailability and reducing environmental impact while maintaining efficacy.

The study of 5-chloro-N-[(furan-2-yl)methyl]-N-(oxan-4-yl)thiophene-2-carboxamide continues to uncover new insights into its structure-function relationships and practical applications. Collaborative efforts between chemists, biologists, and material scientists are driving innovation in this field, paving the way for groundbreaking discoveries.